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Olorofim-Induced Morphological Changes

Treatment with olorofim leads to a range of dramatic structural rearrangements in A. fumigatus hyphae that

ultimately cause cell lysis [1] [2]. The table below summarizes the key morphological changes observed:

Morphological Observed Change After Olorofim .

Functional Consequence
Feature Treatment
Hyphal Growth Complete inhibition of germination and Prevents establishment of

polarized hyphal elongation; conidia undergo invasive, filamentous growth
isotropic swelling [2] [3]

Cell Wall Increased chitin content; decreased [3-1,3- Disrupts cell wall integrity and
glucan at hyphal tips [1] [3] [4] rigidity
Septa Formation Increased septation [1] [3] Alters hyphal

compartmentalization

Vacuoles Significant enlargement [1] [2] [3] May indicate cell cycle arrest and
activation of autophagy

Nuclei | Mitosis Inhibition of mitosis [1] Arrests the duplication cycle
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Morphological Observed Change After Olorofim .
Functional Consequence
Feature Treatment
Vesicles Appearance of unique vesicle-like structures Suggests formation of abnormal
not stained by standard dyes [1] cellular compartments
Viability Hyphal swelling leading to cell lysis and death  Fungicidal, time-dependent killing

after prolonged exposure (>24h) [1] [2]

Mechanism of Action: Targeting Pyrimidine
Biosynthesis

The morphological changes described above are a direct consequence of elorofim's inhibition of a key

enzyme in the de novo pyrimidine biosynthesis pathway [3] [4].

e Molecular Target: Olorofim selectively inhibits the fungal enzyme dihydroorotate dehydrogenase
(DHODH) [1] [3]. This enzyme catalyzes the fourth step in the de novo pyrimidine biosynthesis
pathway—the oxidation of dihydroorotate to orotate [1] [5]. Confocal microscopy studies have
confirmed that A. fumigatus DHODH is localized in the mitochondria [1].

e Downstream Consequences: Inhibiting DHODH depletes the fungal cell of essential pyrimidine
precursors, primarily uridine-5'-triphosphate (UTP) and uridine-5'-monophosphate (UMP) [1] [3].
This shortage has a catastrophic ripple effect:

o Disrupted DNA/RNA Synthesis: UMP is a precursor for the synthesis of cytosine, thymine,
and uracil, the building blocks of DNA and RNA. This affects cell cycle regulation and protein
synthesis [1].

o Impaired Cell Wall Synthesis: UTP is required to create UDP-sugars, which are essential
substrates for chitin synthase and 3-1,3-glucan synthase. Without these precursors, the
structure and integrity of the fungal cell wall are compromised [1] [3].

o Affected Membrane and Metabolism: Pyrimidine-containing precursors are also vital for the
synthesis of phospholipids (affecting cellular membranes) and glycolipids [1].

The following diagram illustrates this mechanism and its cellular consequences:
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Key Experimental Protocols

The primary data on olorofim's morphological effects are derived from sophisticated microscopy techniques.

Confocal Live-Cell Imaging of Hyphal Morphology [1] [5]

This protocol allows for the dynamic, real-time observation of changes in living hyphae.

e Strains and Culture: A. fumigatus strains (e.g., clinical isolate AF293) are cultured in liquid medium
(like Vogel's Minimal Medium) in chambered slides for 16 hours at 37°C to produce hyphae.
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e Drug Exposure: Hyphae are treated with olorofim at a final inhibitory concentration (e.g., 0.1
pg/mL).

e Staining: A panel of fluorescent dyes and GFP-tagged proteins is used to label specific cellular
structures. Key dyes include:

Calcofluor White or WGA-orange: Stain cell wall chitin.

Cell Tracker Blue (CMAC): Labels vacuoles.

H1-GFP strain: Visualizes nuclei and mitosis.

o

o

[¢]

Mitotracker Red FM: Labels mitochondria.

¢ Imaging & Analysis: Samples are imaged over time using a confocal laser scanning microscope.
The images are analyzed for changes in structure, fluorescence intensity (e.g., for chitin content), and
organelle dynamics.

[¢]

In Vitro Resistance Selection and Analysis [6]

This method assesses the potential for resistance development and identifies common resistance mutations.

e Strain Selection: Multiple A. fumigatus isolates are used.
¢ Induction of Resistance: A high density of spores (e.g., 1 x 10° spores/mL) is plated on agar media
containing a concentration of olorofim (e.g., 0.5 mg/L) that is higher than the MIC for wild-type
strains.
e Mutant Characterization:
o MIC Testing: The minimum inhibitory concentration (MIC) of recovered colonies is determined
using the standardized EUCAST method.
o DNA Sequencing: The pyrE gene (which encodes DHODH) of resistant mutants is
sequenced. This has identified a hotspot for resistance mutations at amino acid position G119
(e.g., G119V, G119C) and other loci like H116R and V200E [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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